Cas no 2138148-62-4 (1H-1,2,3-Triazole, 1-(3-pyrrolidinyl)-5-(2-thiazolyl)-)

• Product Name: 1H-1,2,3-Triazole, 1-(3-pyrrolidinyl)-5-(2-thiazolyl)-
• CAS No: 2138148-62-4
• MF: C₉H₁₁N₅S
• MW: 221.282139062881
• CID: 5298900
• Update Time: 2025-05-20

1H-1,2,3-Triazole, 1-(3-pyrrolidinyl)-5-(2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 1-(3-pyrrolidinyl)-5-(2-thiazolyl)-

• Inchi： 1S/C9H11N5S/c1-2-10-5-7(1)14-8(6-12-13-14)9-11-3-4-15-9/h3-4,6-7,10H,1-2,5H2
• InChI Key： VEIOAKUFBYFPJM-UHFFFAOYSA-N
• SMILES： N1(C2CCNC2)C(C2=NC=CS2)=CN=N1

Additional information on 1H-1,2,3-Triazole, 1-(3-pyrrolidinyl)-5-(2-thiazolyl)-

Exploring the Versatile Applications of 1H-1,2,3-Triazole, 1-(3-pyrrolidinyl)-5-(2-thiazolyl)- (CAS No. 2138148-62-4) in Modern Chemistry

The compound 1H-1,2,3-Triazole, 1-(3-pyrrolidinyl)-5-(2-thiazolyl)- (CAS No. 2138148-62-4) has garnered significant attention in recent years due to its unique structural features and broad applicability in pharmaceutical and material sciences. As a heterocyclic molecule combining triazole, pyrrolidine, and thiazole moieties, it offers a versatile scaffold for drug discovery and functional material design. Researchers are increasingly exploring its potential in addressing contemporary challenges such as antimicrobial resistance and targeted drug delivery, making it a hotspot in scientific literature and patent filings.

One of the most compelling aspects of 1H-1,2,3-Triazole, 1-(3-pyrrolidinyl)-5-(2-thiazolyl)- is its role in click chemistry applications. The triazole ring, formed through copper-catalyzed azide-alkyne cycloaddition (CuAAC), provides exceptional stability and bioorthogonality. This property has made it invaluable in bioconjugation, polymer chemistry, and the development of bioactive probes. Recent studies highlight its utility in creating fluorescent tags for cellular imaging and molecular linkers for antibody-drug conjugates (ADCs), addressing the growing demand for precision medicine tools.

In pharmaceutical research, the pyrrolidinyl-thiazolyl triazole core demonstrates remarkable structure-activity relationships (SAR). Computational studies reveal that its balanced lipophilicity and hydrogen-bonding capacity enhance membrane permeability while maintaining target specificity. This dual functionality answers frequent search queries like "how to improve drug bioavailability" and "designing CNS-penetrant molecules". Several preclinical investigations position this scaffold as promising for kinase inhibitors and GPCR modulators, particularly in oncology and neurological disorders.

The material science community values CAS 2138148-62-4 for its electron-rich heterocycles, which enable applications in organic electronics. Its thiazole-triazole conjugation system shows excellent charge transport properties, making it relevant for OLED materials and organic photovoltaics. With the global push toward sustainable energy solutions, researchers are optimizing its derivatives for light-emitting diodes (LEDs) and flexible electronics – topics trending in academic and industrial R&D circles.

Analytical characterization of 1-(3-pyrrolidinyl)-5-(2-thiazolyl)-1,2,3-triazole presents interesting challenges and opportunities. Advanced techniques like 2D NMR and high-resolution mass spectrometry (HRMS) are essential for confirming its regioselective formation. These methodological insights respond to common laboratory questions such as "how to characterize complex heterocycles" and "triazole isomer differentiation techniques". The compound's distinct UV-Vis absorption profile around 270-320 nm also makes it valuable as a chromophoric building block.

From a synthetic chemistry perspective, 2138148-62-4 exemplifies modern green chemistry principles. Recent publications describe solvent-free mechanochemical approaches to its preparation, aligning with industry demands for sustainable synthesis. This addresses frequently searched terms like "atom economy in heterocycle synthesis" and "catalyst recycling in triazole formation". The compound's thermal stability (decomposition >250°C) further supports its utility in high-temperature material processing.

Emerging applications in agrochemicals demonstrate the compound's cross-industry relevance. Its thiazole component contributes to pesticidal activity, while the triazole moiety enhances systemic transport in plants. Patent analyses reveal growing interest in derivatives for crop protection formulations, particularly against resistant fungal strains – a direct response to global food security concerns. Such developments correlate with search trends around "next-gen fungicides" and "low-residue pesticides".

The safety profile of 1H-1,2,3-Triazole, 1-(3-pyrrolidinyl)-5-(2-thiazolyl)- remains an active research area. Preliminary toxicological studies indicate favorable in vitro cytotoxicity thresholds (>100 μM in most cell lines), though comprehensive ADMET data are still being generated. These investigations answer pressing queries like "triazole compound safety assessment" and heterocycle metabolic stability". Proper handling protocols emphasize standard organic compound precautions, with particular attention to its moderate solubility profile (optimally in DMSO/DMF mixtures).

Looking ahead, the scientific trajectory of CAS 2138148-62-4 appears multidimensional. Cutting-edge research explores its incorporation into metal-organic frameworks (MOFs) for gas storage and into supramolecular catalysts. These directions reflect broader material science trends toward functional nanostructures – a subject generating thousands of monthly searches. As synthetic methodologies advance, we anticipate expanded commercial availability of this compound, currently offered by specialty chemical suppliers in milligram to gram quantities for research purposes.